3-(1,3-Benzodioxol-5-yl)-1-(1,3-benzodioxol-5-ylmethyl)-5-methoxy-6-phenylmethoxyindole-2-carboxylic acid
3-(1,3-Benzodioxol-5-yl)-1-(1,3-benzodioxol-5-ylmethyl)-5-methoxy-6-phenylmethoxyindole-2-carboxylic acid
PD-159020 is a non-selective ETA/ETB antagonist, with IC50s of 30 and 50 nM for hETA and hETB, respectively.
Brand Name:
Vulcanchem
CAS No.:
177904-00-6
VCID:
VC0007261
InChI:
InChI=1S/C32H25NO8/c1-36-26-13-22-23(14-29(26)37-16-19-5-3-2-4-6-19)33(15-20-7-9-24-27(11-20)40-17-38-24)31(32(34)35)30(22)21-8-10-25-28(12-21)41-18-39-25/h2-14H,15-18H2,1H3,(H,34,35)
SMILES:
COC1=C(C=C2C(=C1)C(=C(N2CC3=CC4=C(C=C3)OCO4)C(=O)O)C5=CC6=C(C=C5)OCO6)OCC7=CC=CC=C7
Molecular Formula:
C₃₂H₂₅NO₈
Molecular Weight:
551.5 g/mol
3-(1,3-Benzodioxol-5-yl)-1-(1,3-benzodioxol-5-ylmethyl)-5-methoxy-6-phenylmethoxyindole-2-carboxylic acid
CAS No.: 177904-00-6
Inhibitors
VCID: VC0007261
Molecular Formula: C₃₂H₂₅NO₈
Molecular Weight: 551.5 g/mol
| CAS No. | 177904-00-6 |
|---|---|
| Product Name | 3-(1,3-Benzodioxol-5-yl)-1-(1,3-benzodioxol-5-ylmethyl)-5-methoxy-6-phenylmethoxyindole-2-carboxylic acid |
| Molecular Formula | C₃₂H₂₅NO₈ |
| Molecular Weight | 551.5 g/mol |
| IUPAC Name | 3-(1,3-benzodioxol-5-yl)-1-(1,3-benzodioxol-5-ylmethyl)-5-methoxy-6-phenylmethoxyindole-2-carboxylic acid |
| Standard InChI | InChI=1S/C32H25NO8/c1-36-26-13-22-23(14-29(26)37-16-19-5-3-2-4-6-19)33(15-20-7-9-24-27(11-20)40-17-38-24)31(32(34)35)30(22)21-8-10-25-28(12-21)41-18-39-25/h2-14H,15-18H2,1H3,(H,34,35) |
| Standard InChIKey | BOQQYCYLUTYLGS-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=C(N2CC3=CC4=C(C=C3)OCO4)C(=O)O)C5=CC6=C(C=C5)OCO6)OCC7=CC=CC=C7 |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=C(N2CC3=CC4=C(C=C3)OCO4)C(=O)O)C5=CC6=C(C=C5)OCO6)OCC7=CC=CC=C7 |
| Description | PD-159020 is a non-selective ETA/ETB antagonist, with IC50s of 30 and 50 nM for hETA and hETB, respectively. |
| Reference | [1]. Amy Mbunker, et al. 1,3-diaryl-2-carboxyindoles as potent non-peptide endothelin antagonists. Bioorganic & Medicinal Chemistry Letters. Volume 6, Issue 9, 7 May 1996, Pages 1061-1066 |
| PubChem Compound | 9850566 |
| Last Modified | Nov 11 2021 |
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